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Compound of Interest

Compound Name: Glycidyl caprylate

Cat. No.: B113834 Get Quote

Technical Support Center: Glycidyl Caprylate
Interactions
Welcome to the technical support center for researchers working with Glycidyl Caprylate. This

resource provides answers to frequently asked questions and troubleshooting guidance for

experiments involving this compound and its potential side reactions with biological

macromolecules.

Frequently Asked Questions (FAQs)
Q1: What is Glycidyl Caprylate and why are its side reactions with biological macromolecules

a concern?

Glycidyl Caprylate (CAS 24412-91-7) is the ester of glycidol and caprylic acid.[1] The key

feature of this molecule is the glycidyl group, which contains a reactive epoxide ring. Epoxides

are electrophilic and can react with nucleophilic groups present in biological macromolecules.

This reactivity is a significant concern for researchers in drug development and toxicology

because covalent modification of proteins and DNA can lead to altered biological function,

cytotoxicity, and genotoxicity.[2][3] Glycidol, a component of glycidyl esters, is classified as a

probable human carcinogen (Group 2A) by the International Agency for Research on Cancer

(IARC), primarily due to its ability to form DNA adducts.[4][5]
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Q2: What is the primary chemical mechanism for the reaction of Glycidyl Caprylate with

macromolecules?

The primary mechanism is an epoxide ring-opening reaction, which is a type of nucleophilic

addition. The highly strained three-membered epoxide ring is susceptible to attack by

nucleophiles. In a biological context, common nucleophiles include the side chains of amino

acids like cysteine (thiol group), lysine (amino group), and histidine (imidazole group), as well

as nucleophilic sites on DNA bases.[6][7] This reaction results in the formation of a stable

covalent bond, creating a "glycidyl adduct" on the macromolecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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